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Compound of Interest

Compound Name: 8-Methoxy Entecavir
CAS No.: 2349444-69-3
Cat. No.: B1487211
Get Quote
. J

Topic: 8-Methoxy Entecavir (Entecavir EP Impurity E) CAS: 2349444-69-3 Application:
Analytical Standards, Antiviral Research, Nucleoside Analog Development Audience:
Researchers, Formulation Scientists, Analytical Chemists

Introduction: The Physicochemical Challenge

Welcome to the technical support hub for 8-Methoxy Entecavir (8-MeO-ETV). As a structural
analog of Entecavir (Baraclude®), this compound presents unique solubility challenges. While
Entecavir itself is only slightly soluble in water (~2.4 mg/mL), the addition of a methoxy group at
the C8 position of the guanine base introduces steric bulk and increased lipophilicity.

This guide moves beyond basic datasheets to provide a causal understanding of why this
compound precipitates and how to keep it in solution for your specific experimental needs.

Quick Reference: Physicochemical Profile
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Implication for Solubility

Molecular Formula

C13H17Ns04

Increased MW compared to
Entecavir (277.3 - 307.3
g/mol).

Solubility (Water)

<1 mg/mL (Predicted)

Poor. Requires cosolvents or

pH adjustment.

Solubility (DMSO)

> 10 mg/mL

Excellent. Recommended for

stock solutions.

lonizable. Solubility increases

pKa (Predicted) ~2.9 (N7), ~9.9 (N1) significantly at pH > 10 or pH <
2 (but stability risks exist).
More lipophilic; prone to

LogP Higher than Entecavir precipitation in agueous

media.

Module 1: Preparation of Stock Solutions

Core Directive: Never attempt to dissolve 8-Methoxy Entecavir directly in aqueous buffers

(PBS, Saline, Media) for stock preparation. This will result in a suspension that is difficult to

redissolve.

Protocol A: Standard DMSO Stock (Recommended)

Best for:In vitro assays, cell culture spiking, analytical standards.

¢ Weighing: Weigh the desired amount of 8-Methoxy Entecavir.

e Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide).

o Why? DMSO disrupts the strong intermolecular hydrogen bonding typical of guanosine

analogs.

¢ Dissolution: Add DMSO to achieve a concentration of 10 mM to 50 mM.
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o Technique: Vortex vigorously for 30-60 seconds. If particles persist, sonicate at 40°C for 5
minutes.

o Storage: Aliguot immediately into amber glass or polypropylene tubes. Store at -20°C. Avoid
repeated freeze-thaw cycles.

Protocol B: Alternative Organic Solvents

o DMF (Dimethylformamide): Acceptable alternative to DMSO.[1]
o Ethanol:Not Recommended. Solubility is significantly lower (< 1 mg/mL) compared to DMSO.
o Methanol: Suitable for analytical HPLC preparation but toxic for biological assays.

Module 2: Aqueous Formulation & Dilution
Strategies

The Issue: "Crashing out." When a DMSO stock is diluted into an aqueous buffer, the sudden
change in polarity often forces the hydrophobic nucleoside out of solution.

Decision Tree: Choosing the Right Diluent
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Start: 8-MeO-ETV DMSO Stock

What is your Target Concentration?

< 10 uM (Cell Culture)

> 100 uM (In Vivo / Toxicity)

Direct Dilution into Media
(Keep DMSO < 0.5%)

Check for Precipitation

Precip Observed

Advanced Formulation Required

o Precip /MternaNerred (Low Toxicity)

Use PEG400 / Saline Mix Add 20-40% HP-B-CD

Stable Solution

Click to download full resolution via product page
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Figure 1: Decision matrix for solubilizing 8-Methoxy Entecavir based on final concentration
requirements.

Protocol C: High-Concentration Aqueous Formulation
(In Vivo)

For animal studies requiring doses > 1 mg/kg, simple saline dilution will fail.
Reagents:

e HP-B-CD: (2-Hydroxypropyl)-p-cyclodextrin

» Vehicle: Sterile Water or Saline

Step-by-Step:

Prepare Vehicle: Dissolve HP-3-CD in sterile water to make a 30% (w/v) solution.

e Add Compound: Add the required volume of 8-Methoxy Entecavir DMSO stock slowly to
the HP-B-CD solution while vortexing.

o Mechanism:[2][3][4] The hydrophobic 8-methoxy-guanine moiety enters the cyclodextrin
cavity, shielding it from water while the hydrophilic exterior maintains solubility [1].

 Incubate: Shake or rotate at room temperature for 30 minutes to allow equilibrium
complexation.

 Filter: Pass through a 0.22 um PES filter to ensure sterility and remove any micro-
aggregates.

Module 3: Stability & Chemical Integrity

Question:Does the 8-methoxy group make the compound unstable?

Answer: Generally, no. In fact, it may be more stable than the parent compound in acidic
conditions.
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» Acid Stability: The N-glycosidic bond of purine nucleosides is susceptible to acid hydrolysis
(depurination). However, electron-donating groups at the C8 position (like methoxy) stabilize
the glycosidic bond, decreasing the rate of depurination compared to native guanosine [2].[5]

o Oxidation: The electron-rich nature of 8-methoxy guanine makes it susceptible to oxidation
by strong oxidants. Avoid using bleach or peroxides near the stock solution.

» Light Sensitivity: 8-substituted purines can have altered UV absorption profiles. Store in
amber vials to prevent potential photodegradation.

Module 4: Troubleshooting FAQ

Q1: | see a fine white precipitate after adding my DMSO stock to cell culture media. What
happened?

e Cause: "Solvent Shock." You likely added a high-concentration DMSO bolus directly to cold
media.

o Fix:
o Warm your media to 37°C before addition.

o Perform a serial dilution in DMSO first (e.g., 50 mM - 5 mM - 0.5 mM) so the volume of
DMSO added to media is larger, preventing local high-concentration hotspots.

o Ensure final DMSO concentration is < 0.5% to avoid cytotoxicity.
Q2: Can | use acidic buffer to dissolve it? Entecavir dissolves in acid.

o Risk: While protonation of the N7/N1 positions (pKa ~2-3) aids solubility, low pH (< 4) risks
hydrolysis over long periods, even if 8-OMe is stabilized.

e Recommendation: It is safer to use a slightly basic buffer (pH 8.0 - 8.5) if DMSO is not an
option. The deprotonation of the N1 proton (pKa ~9.8) significantly enhances solubility
without the risk of glycosidic bond cleavage [3].

Q3: Is this compound the same as 8-Hydroxy Entecavir?
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e No. 8-Hydroxy (or 8-ox0) and 8-Methoxy are distinct. 8-oxo tautomerizes to the keto form (8-
oxo-7,8-dihydroguanine) and has different hydrogen bonding capability. 8-Methoxy is fixed in
the enol ether form, increasing lipophilicity and preventing that specific tautomerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1487211/docs#technical-support-center-overcoming-
solubility-issues-with-8-methoxy-entecavir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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